Cas no 4177-42-8 (1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one)

1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one structure
4177-42-8 structure
Product Name:1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
CAS No:4177-42-8
MF:C11H22N2O
MW:198.305182933807
CID:1513373
PubChem ID:107238
Update Time:2025-04-21

1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
    • 1-propanone, 1-(2,2,4,6-tetramethyl-1-piperazinyl)-
    • 2,2,4,6-Tetramethyl-1-(propionyl)piperazine
    • 4177-42-8
    • 2,2,4,6-Tetramethyl-1-propionyl piperazine
    • 1-Propionyl-2,2,4,6-tetramethyl piperazine
    • Piperazine, 1-propionyl-2,2,4,6-tetramethyl-
    • BRN 0511913
    • DTXSID30961978
    • Inchi: 1S/C11H22N2O/c1-6-10(14)13-9(2)7-12(5)8-11(13,3)4/h9H,6-8H2,1-5H3
    • InChI Key: UBGGREWUFINDKK-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C(C)CN(C)CC1(C)C

Computed Properties

  • Exact Mass: 198.17336
  • Monoisotopic Mass: 198.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.923
  • Boiling Point: 282.1°C at 760 mmHg
  • Flash Point: 104.5°C
  • Refractive Index: 1.454
  • PSA: 23.55
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